![molecular formula C13H17ClN2O B1669081 Cirazoline hydrochloride CAS No. 40600-13-3](/img/structure/B1669081.png)
Cirazoline hydrochloride
Overview
Description
Cirazoline hydrochloride is a potent competitive full α1A-adrenergic receptor (α1A-AR) agonist . It is also a partial agonist at α1B-AR and α1D-AR . This combination of properties could make Cirazoline an effective vasoconstricting agent .
Synthesis Analysis
Imidazoline, the class of compounds to which Cirazoline belongs, is found in numerous natural and pharmaceutical products . The synthesis of imidazoline involves the combination of styrene, acetonitrile, an iron catalyst, and a nitrene precursor .Molecular Structure Analysis
The molecular formula of Cirazoline hydrochloride is C13H17ClN2O . The InChI string isInChI=1S/C13H16N2O.ClH/c1-2-4-12 (11 (3-1)10-5-6-10)16-9-13-14-7-8-15-13;/h1-4,10H,5-9H2, (H,14,15);1H
. Physical And Chemical Properties Analysis
Cirazoline hydrochloride has a molecular weight of 252.74 g/mol . It appears as a solid and is white to off-white in color . It is soluble in water .Scientific Research Applications
α1-Adrenergic Receptor Agonist
Cirazoline hydrochloride is a potent competitive full α1A-adrenergic receptor (α1A-AR) agonist . It has a Ki value of 120 nM for α1A-AR . It is also a partial agonist at α1B-AR and α1D-AR, with Ki values of 960 nM and 660 nM respectively .
Neurokinin1 (NK1) Antagonists Study
Cirazoline hydrochloride has been used to study the inhibitory effect of neurokinin1 (NK1) antagonists on respiratory activity using the brainstem transverse slice .
Glioblastoma-Initiating Cells (GIC) Survival Study
In vitro studies have shown that Cirazoline hydrochloride does not alter GIC survival and counteracted only poorly prazosin‐induced GIC death .
Neurogenesis Enhancement
In vivo studies have shown that Cirazoline hydrochloride exhibits significantly decreased immobility in the TST and enhances neurogenesis in the mouse .
Spatial Working Memory Performance
Cirazoline decreases spatial working memory performance in aged monkeys .
Non-Selective Ligand for the Imidazoline Binding Site
Cirazoline is a non-selective ligand for the imidazoline binding site .
Mechanism of Action
Target of Action
Cirazoline hydrochloride primarily targets a number of α adrenergic receptors. It is a full agonist of the α1A adrenergic receptor, a partial agonist of both the α1B and α1D adrenergic receptors, and a nonselective antagonist of the α2 adrenergic receptor . These receptors play a crucial role in the regulation of various physiological processes, including vasoconstriction and food intake .
Mode of Action
Cirazoline hydrochloride interacts with its targets by binding to the α adrenergic receptors. This binding leads to a series of changes in the cellular signaling pathways, resulting in the activation or inhibition of these receptors . The unique combination of being an agonist and antagonist for different α adrenergic receptors is believed to contribute to its potential as an effective vasoconstricting agent .
Biochemical Pathways
It is known that the activation of α1-adrenoceptors can lead to vasoconstriction and a decrease in food intake
Result of Action
The activation of α1-adrenoceptors by cirazoline hydrochloride has been shown to decrease food intake in rats, purportedly through activation of these receptors in the paraventricular nucleus in the hypothalamus of the brain . Additionally, it has been suggested that cirazoline hydrochloride could impair spatial working memory performance, potentially through the activation of the same receptors .
Safety and Hazards
properties
IUPAC Name |
2-[(2-cyclopropylphenoxy)methyl]-4,5-dihydro-1H-imidazole;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O.ClH/c1-2-4-12(11(3-1)10-5-6-10)16-9-13-14-7-8-15-13;/h1-4,10H,5-9H2,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFRXWLWUUDJHPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC=CC=C2OCC3=NCCN3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
59939-16-1 (Parent) | |
Record name | 2-((2-Cyclopropylphenoxy)methyl)-4,5-dihydro-1H-imidazolium chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040600133 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID70193610 | |
Record name | 2-((2-Cyclopropylphenoxy)methyl)-4,5-dihydro-1H-imidazolium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70193610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cirazoline hydrochloride | |
CAS RN |
40600-13-3 | |
Record name | 1H-Imidazole, 2-[(2-cyclopropylphenoxy)methyl]-4,5-dihydro-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40600-13-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-((2-Cyclopropylphenoxy)methyl)-4,5-dihydro-1H-imidazolium chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040600133 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-((2-Cyclopropylphenoxy)methyl)-4,5-dihydro-1H-imidazolium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70193610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[(2-cyclopropylphenoxy)methyl]-4,5-dihydro-1H-imidazolium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.979 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Cirazoline hydrochloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZW7L9T3TSD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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